Cas no 1443353-68-1 (ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE)

• Product Name: ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE
• CAS No: 1443353-68-1
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• MDL: MFCD15145763
• CID: 5150950
• Update Time: 2026-03-03

ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE
• Acetic acid, 2-[[2-(1-methylethyl)phenyl]thio]-2-oxo-, ethyl ester

• MDL： MFCD15145763
• Inchi： 1S/C13H16O3S/c1-4-16-12(14)13(15)17-11-8-6-5-7-10(11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： MSWZYSOQPUCZBF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC=CC=C1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE Security Information

• Storage Condition：(BD511389)

Additional information on ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE

Comprehensive Guide to ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE (CAS No. 1443353-68-1)

ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE (CAS No. 1443353-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a thioester linkage and an oxoacetate functional group, is widely utilized in synthetic chemistry for the development of novel bioactive molecules. Researchers and industry professionals frequently search for ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE suppliers, synthesis methods, and applications in drug discovery, making it a topic of high relevance in modern chemistry.

The molecular structure of ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE includes a phenyl ring substituted with an isopropyl group, which enhances its lipophilicity and stability. This property is particularly valuable in the design of prodrugs and enzyme inhibitors, areas where solubility and bioavailability are critical. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with global sustainability goals.

One of the most searched questions about ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE is its role in medicinal chemistry. Studies suggest its potential as a building block for anticancer agents and anti-inflammatory drugs, owing to its ability to modulate key biological pathways. Additionally, its application in crop protection chemicals has been explored, addressing the growing demand for innovative solutions in agriculture.

From a commercial perspective, the demand for ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE is driven by its versatility and efficacy. Suppliers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. Analytical techniques such as HPLC and NMR are commonly employed to ensure quality control, a critical factor for laboratories and manufacturers.

In conclusion, ETHYL 2-((2-ISOPROPYLPHENYL)THIO)-2-OXOACETATE (CAS No. 1443353-68-1) represents a valuable tool in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring interest. As research continues to uncover new uses, its significance in both academic and industrial settings is expected to grow.